molecular formula C7H12N2O B8606185 4-Hydroxymethyl-1-propylimidazole

4-Hydroxymethyl-1-propylimidazole

Cat. No.: B8606185
M. Wt: 140.18 g/mol
InChI Key: JUKGEFQATJAKDS-UHFFFAOYSA-N
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Description

4-Hydroxymethyl-1-propylimidazole is a useful research compound. Its molecular formula is C7H12N2O and its molecular weight is 140.18 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C7H12N2O

Molecular Weight

140.18 g/mol

IUPAC Name

(1-propylimidazol-4-yl)methanol

InChI

InChI=1S/C7H12N2O/c1-2-3-9-4-7(5-10)8-6-9/h4,6,10H,2-3,5H2,1H3

InChI Key

JUKGEFQATJAKDS-UHFFFAOYSA-N

Canonical SMILES

CCCN1C=C(N=C1)CO

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of LAH (2.0 M in THF, 1.9 ml, 3.882 mmol) in THF (10 ml) was added dropwise a solution of 1-propyl-1H-imidazole-4-carbaldehyde (487 mg, 3.529 mmol) in THF (4 ml) at 0° C. After stirred at 0° C. for 5 min, water (0.2 ml), 15% NaOH (0.2 ml) was added dropwise to the reaction mixture under 0° C. The mixture was further stirred at room temperature for 2 hours. MgSO4 was added to the mixture and the solid was filtered away and the filtrate was concentrated in vacuo to get a yellow oil and used without further purification.
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487 mg
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4 mL
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